4-(Aminomethyl)-2-isopropoxyphenol
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Description
4-(Aminomethyl)-2-isopropoxyphenol is a phenolic derivative featuring an aminomethyl (-CH₂NH₂) group at the para position and an isopropoxy (-O-CH(CH₃)₂) group at the ortho position of the benzene ring. Phenolic compounds with amino and alkoxy substituents are often studied for their antioxidant, antimicrobial, and electronic properties due to their redox activity and hydrogen-bonding capabilities.
Properties
Molecular Formula |
C10H15NO2 |
|---|---|
Molecular Weight |
181.23 g/mol |
IUPAC Name |
4-(aminomethyl)-2-propan-2-yloxyphenol |
InChI |
InChI=1S/C10H15NO2/c1-7(2)13-10-5-8(6-11)3-4-9(10)12/h3-5,7,12H,6,11H2,1-2H3 |
InChI Key |
WMVMVTFXCFDLAS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C=CC(=C1)CN)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(AMINOMETHYL)-2-(PROPAN-2-YLOXY)PHENOL typically involves multiple steps, starting with the preparation of the phenol derivative, followed by the introduction of the aminomethyl and propan-2-yloxy groups. Common reagents used in these reactions include formaldehyde, isopropanol, and ammonia. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained with high purity.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
4-(AMINOMETHYL)-2-(PROPAN-2-YLOXY)PHENOL undergoes various chemical reactions, including:
Oxidation: This reaction can lead to the formation of quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions to achieve the desired substitutions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinones, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups onto the aromatic ring, leading to a wide range of derivatives.
Scientific Research Applications
4-(AMINOMETHYL)-2-(PROPAN-2-YLOXY)PHENOL has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.
Industry: The compound is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 4-(AMINOMETHYL)-2-(PROPAN-2-YLOXY)PHENOL involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds with active sites, while the propan-2-yloxy group can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Structural Differences
| Property | 4-(Aminomethyl)-2-isopropoxyphenol | 4-Amino-2-isopropyl-5-methylphenol |
|---|---|---|
| Substituents | -CH₂NH₂ (position 4), -O-CH(CH₃)₂ (position 2) | -NH₂ (position 4), -CH(CH₃)₂ (position 2), -CH₃ (position 5) |
| Molecular Formula | C₁₀H₁₅NO₂ (calculated) | C₁₀H₁₅NO |
| Functional Groups | Phenol, ether, primary amine | Phenol, secondary amine, alkyl groups |
Implications of Substituent Differences
Solubility and Lipophilicity: The isopropoxy group in 4-(Aminomethyl)-2-isopropoxyphenol introduces an ether linkage, likely increasing lipophilicity compared to the isopropyl group in 4-Amino-2-isopropyl-5-methylphenol. This could enhance membrane permeability in biological systems . The aminomethyl (-CH₂NH₂) group may impart higher water solubility than the primary amino (-NH₂) group due to increased hydrogen-bonding capacity.
The methyl group at position 5 in 4-Amino-2-isopropyl-5-methylphenol introduces steric hindrance, which might reduce interaction with enzymes or receptors compared to the unsubstituted phenol ring in 4-(Aminomethyl)-2-isopropoxyphenol .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
